![molecular formula C19H15BrN2O2 B3859946 N'-(2-bromobenzylidene)-2-(2-naphthyloxy)acetohydrazide](/img/structure/B3859946.png)
N'-(2-bromobenzylidene)-2-(2-naphthyloxy)acetohydrazide
Overview
Description
N'-(2-bromobenzylidene)-2-(2-naphthyloxy)acetohydrazide, also known as BBNAH, is a compound that has gained attention in scientific research due to its potential therapeutic applications. BBNAH is a hydrazone derivative that has been synthesized through various methods and has shown promising results in studies investigating its mechanism of action, biochemical and physiological effects, and future directions for research.
Mechanism of Action
N'-(2-bromobenzylidene)-2-(2-naphthyloxy)acetohydrazide is believed to exert its therapeutic effects through various mechanisms, including the inhibition of enzymes involved in cancer cell growth and the reduction of oxidative stress and inflammation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have demonstrated that this compound has various biochemical and physiological effects, including the reduction of oxidative stress and inflammation, the inhibition of cancer cell growth, and the induction of apoptosis in cancer cells. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N'-(2-bromobenzylidene)-2-(2-naphthyloxy)acetohydrazide has several advantages for lab experiments, including its high purity and stability. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on N'-(2-bromobenzylidene)-2-(2-naphthyloxy)acetohydrazide, including investigating its potential therapeutic applications in other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to determine the optimal dosage and administration of this compound and to investigate its safety and efficacy in humans.
Scientific Research Applications
N'-(2-bromobenzylidene)-2-(2-naphthyloxy)acetohydrazide has been studied for its potential therapeutic applications, including its anti-cancer and anti-inflammatory properties. Studies have shown that this compound has the ability to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, this compound has been investigated for its potential to treat other diseases, such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
N-[(E)-(2-bromophenyl)methylideneamino]-2-naphthalen-2-yloxyacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15BrN2O2/c20-18-8-4-3-7-16(18)12-21-22-19(23)13-24-17-10-9-14-5-1-2-6-15(14)11-17/h1-12H,13H2,(H,22,23)/b21-12+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIPYHZLHRMRFCN-CIAFOILYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OCC(=O)NN=CC3=CC=CC=C3Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C=C(C=CC2=C1)OCC(=O)N/N=C/C3=CC=CC=C3Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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